Cas no 27489-28-7 (Methyl 2-(2-Nitrophenylsulfonyl)acetate)

• Product Name: Methyl 2-(2-Nitrophenylsulfonyl)acetate
• CAS No: 27489-28-7
• MF: C₉H₉NO₆S
• MW: 259.235861539841
• CID: 1431216
• PubChem ID: 1543546
• Update Time: 2025-06-15

Methyl 2-(2-Nitrophenylsulfonyl)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(2-nitrophenyl)sulfonyl]-, methyl ester
• methyl 2-(2-nitrophenyl)sulfonylacetate
• 27489-28-7
• AKOS003634269
• Methyl 2-(2-nitrophenylsulfonyl)acetate
• methyl [(2-nitrophenyl)sulfonyl]acetate
• 2-Nitrophenylsulfonyl-acetic acid, methyl ester
• STL133454
• (2-Nitrophenyl)sulfonyl acetic acid methyl ester
• DTXSID40879777
• Methyl 2-(2-Nitrophenylsulfonyl)acetate

• Inchi： 1S/C9H9NO6S/c1-16-9(11)6-17(14,15)8-5-3-2-4-7(8)10(12)13/h2-5H,6H2,1H3
• InChI Key： ZVNMUFBMQNSFQD-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)(C1C=CC=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 259.01507
• Monoisotopic Mass: 259.01505818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 103.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Methyl 2-(2-Nitrophenylsulfonyl)acetate

Comprehensive Guide to Methyl 2-(2-Nitrophenylsulfonyl)acetate (CAS No. 27489-28-7): Properties, Applications, and Innovations

Methyl 2-(2-Nitrophenylsulfonyl)acetate (CAS No. 27489-28-7) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in synthetic chemistry. This ester derivative, featuring a nitrophenylsulfonyl group, has garnered significant attention in pharmaceutical intermediates, agrochemical research, and material science due to its reactivity and functional adaptability. Its molecular formula and structural properties make it a valuable building block for complex organic transformations.

In recent years, the demand for high-purity Methyl 2-(2-Nitrophenylsulfonyl)acetate has surged, driven by its role in green chemistry and sustainable synthesis. Researchers are increasingly exploring its potential in catalysis and bioconjugation, aligning with global trends toward eco-friendly chemical processes. The compound’s nitro group and sulfonyl moiety contribute to its electrophilic character, enabling selective reactions under mild conditions—a key focus area for modern organic synthesis.

From an industrial perspective, CAS 27489-28-7 is often utilized in the production of fine chemicals and specialty materials. Its compatibility with cross-coupling reactions and photocatalysis has made it a subject of numerous patents and academic studies. For instance, its application in peptide modification and ligand design highlights its interdisciplinary relevance. Laboratories prioritize its use due to its stability and solubility in common organic solvents, facilitating scalable synthesis.

Emerging trends also link Methyl 2-(2-Nitrophenylsulfonyl)acetate to advancements in drug discovery, particularly in protease inhibitor development. Its nitroaromatic scaffold is instrumental in designing bioactive molecules with enhanced binding affinity. Moreover, the compound’s spectroscopic properties (e.g., UV-Vis absorption) are leveraged in analytical chemistry for method validation and quality control.

To address common queries from the scientific community: How to synthesize Methyl 2-(2-Nitrophenylsulfonyl)acetate? Standard protocols involve esterification of 2-nitrophenylsulfonylacetic acid with methanol under acidic conditions. Another frequent question—Is CAS 27489-28-7 compatible with aqueous media?—requires careful consideration, as the compound exhibits limited hydrolytic stability but performs optimally in anhydrous environments.

In summary, Methyl 2-(2-Nitrophenylsulfonyl)acetate (CAS No. 27489-28-7) exemplifies innovation at the intersection of organic chemistry and applied research. Its multifaceted applications, combined with rising interest in sustainable methodologies, position it as a critical reagent for future scientific breakthroughs. For researchers seeking reliable synthetic pathways or material optimization, this compound offers a robust platform for exploration.